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Introduction
Carbonyl fluoride (COF₂), also known as fluorophosgene, is a highly reactive, colorless, and

toxic gas with a pungent odor.[1][2] As the fluorine analog of phosgene, it serves as a valuable,

albeit hazardous, reagent in organic and inorganic synthesis. Its utility stems from its role as a

key intermediate in the production of various fluorinated compounds.[3][4] This guide provides

an in-depth overview of the physical and chemical properties of carbonyl fluoride, detailed

experimental protocols for its synthesis and key reactions, and essential safety and handling

procedures.

Physical Properties
Carbonyl fluoride is a gas at standard temperature and pressure.[5] A summary of its key

physical properties is presented in the table below.
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Property Value Source(s)

Molecular Formula COF₂ [2]

Molecular Weight 66.01 g/mol [1][2][6]

Appearance Colorless gas [1][2][5]

Odor Pungent, irritating [1][2][5]

Boiling Point -83.1 °C (-117.6 °F) [7]

Melting Point -114 °C (-173.2 °F) [1][6][7]

Density (liquid at -114°C) 1.139 g/mL [7]

Vapor Density (air=1) 2.29 [7]

Vapor Pressure 55.4 atm at 21°C [1][7]

Water Solubility Reacts readily [1][2]

Ionization Potential 13.02 eV [1][2]

Molecular Geometry Trigonal planar, C2v symmetry [5][8]

Bond Lengths C=O: 1.174 Å, C-F: 1.312 Å [6][8]

Bond Angle F-C-F: 108.0° [8]

Chemical Properties and Reactivity
Carbonyl fluoride is a highly electrophilic compound, making it susceptible to nucleophilic

attack at the carbonyl carbon.[4][5] This reactivity is central to its synthetic applications and

also underlies its hazardous nature.

Hydrolysis
Carbonyl fluoride reacts readily with water and moisture to produce carbon dioxide and highly

corrosive hydrogen fluoride.[1][7][8] This reaction is a critical consideration for its handling and

storage.

Reaction: COF₂ + H₂O → CO₂ + 2HF[8]
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The hydrolysis proceeds through a tetrahedral intermediate and has a second-order rate

constant of 2.3 × 10⁻² M⁻¹s⁻¹ at 25°C.[5] The activation energy for this reaction is 45.2 kJ/mol.

[5]

Carbonyl Fluoride (COF₂)

Tetrahedral Intermediate
[F₂C(OH)₂]

Nucleophilic attack by H₂O

Water (H₂O)

Carbon Dioxide (CO₂) + 2 Hydrogen Fluoride (HF)

Elimination of HF

Click to download full resolution via product page

Hydrolysis of Carbonyl Fluoride

Reactions with Alcohols and Amines
Carbonyl fluoride reacts with alcohols to form fluoroformates, which can further decompose to

carbon dioxide and alkyl fluorides.[4][5] With amines, it readily forms carbamoyl fluorides.[4]

Decomposition
At elevated temperatures (450-490°C), carbonyl fluoride decomposes into toxic gases,

including carbon monoxide and fluorine.[2][7]

Incompatibilities
Carbonyl fluoride is incompatible with water, bases (including amines), strong oxidizing

agents, and alcohols.[1][7] It can react violently with certain compounds like

hexafluoroisopropylideneaminolithium.[1][7]
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Experimental Protocols
Synthesis of Carbonyl Fluoride
Several methods are available for the laboratory and industrial synthesis of carbonyl fluoride.

1. From Phosgene and Hydrogen Fluoride

This method involves the halogen exchange reaction between phosgene (COCl₂) and

hydrogen fluoride (HF).[7][9]

Materials: Phosgene (COCl₂), anhydrous hydrogen fluoride (HF), activated carbon (catalyst,

optional).[9]

Procedure: Phosgene is reacted with at least one mole of hydrogen fluoride per mole of

phosgene at a temperature of at least 50°C.[9] The use of a catalyst such as active carbon

can improve conversion rates, particularly at lower temperatures (150-250°C).[9] The crude

reaction product, containing carbonyl fluoride, unreacted starting materials, and hydrogen

chloride, is then purified.[9] Purification can be achieved by contacting the gas mixture with

an inorganic material that is inert to carbonyl fluoride but reacts with hydrogen chloride,

such as sulfur trioxide.[9] The final product can be further purified by low-temperature, high-

pressure distillation to achieve a purity of 95% or higher.[9]

2. Fluorination of Carbon Monoxide

Carbonyl fluoride can be prepared by the direct fluorination of carbon monoxide (CO).[7][8]

Materials: Carbon monoxide (CO), silver(II) fluoride (AgF₂).[8]

Procedure: Carbon monoxide gas is passed over silver(II) fluoride at ambient temperature.

[10] This method is convenient for laboratory-scale synthesis and can be adapted for the

preparation of radiolabeled [¹¹C]carbonyl fluoride for positron emission tomography (PET)

applications.[10]
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From Phosgene From Carbon Monoxide

Phosgene (COCl₂) Hydrogen Fluoride (HF) Reaction
(≥ 50°C, optional catalyst)

Purification
(e.g., with SO₃) Carbonyl Fluoride (COF₂) Carbon Monoxide (CO) Silver(II) Fluoride (AgF₂) Reaction

(Room Temperature) Carbonyl Fluoride (COF₂)

Click to download full resolution via product page

General Synthetic Workflows for Carbonyl Fluoride

Handling and Safety Precautions
Carbonyl fluoride is a highly toxic and corrosive gas that requires stringent safety protocols.

Ventilation: All work with carbonyl fluoride must be conducted in a well-ventilated area,

preferably within a certified ducted fume hood.[3][11]

Personal Protective Equipment (PPE): Wear appropriate PPE, including a gas-tight chemical

protection suit, self-contained breathing apparatus, cold-insulating gloves, and a face shield

or eye protection in combination with breathing protection.[12]

Material Compatibility: Avoid using cast iron or malleable fittings, as the gas and its

hydrolysis product (HF) can react with metals to form explosive hydrogen gas.[3][7]

Leak Detection and Spill Response: In case of a leak, evacuate the area and stop the flow of

gas.[1] If the source is a cylinder that cannot be sealed, move it to a safe, open-air location

to empty.[1] Do not use water to clean up spills, as it will react to form HF.[1]

Storage: Store carbonyl fluoride cylinders in a cool, well-ventilated, fireproof area, secured

in an upright position.[12][13]

Spectroscopic Analysis
Fourier-Transform Infrared (FTIR) Spectroscopy

Sample Preparation: Gas-phase FTIR spectra can be obtained by introducing a known

pressure of carbonyl fluoride into a gas cell.[14] The sample can be diluted with an inert
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gas like nitrogen.[15]

Data Acquisition: Spectra are typically recorded at a resolution of 0.0025 cm⁻¹ or higher.[14]

Multiple scans are co-added to improve the signal-to-noise ratio.[14]

Key Bands: The ν₆ band is a prominent feature in the IR spectrum of carbonyl fluoride.[14]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹⁹F NMR: Due to the presence of fluorine atoms, ¹⁹F NMR is a valuable tool for

characterizing carbonyl fluoride and its reaction products.[16]

Applications in Research and Development
Carbonyl fluoride is a versatile reagent in organic synthesis, primarily used as a fluorinating

agent.[3][5] It is employed in the synthesis of:

Fluoroalkanes[3]

Difluoroisocyanates[3]

Fluorinated alkyl isocyanates[3]

Acyl fluorides from carboxylic acids[8]

Its high reactivity and the potential for introducing fluorine atoms into organic molecules make it

a compound of interest for drug development and materials science.

Conclusion
Carbonyl fluoride is a potent and versatile chemical with significant applications in fluorine

chemistry. Its physical and chemical properties are well-characterized, but its high toxicity and

reactivity necessitate strict adherence to safety protocols. This guide provides a foundational

understanding for researchers and scientists working with or considering the use of this

important fluorinating agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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